Cas no 15013-71-5 (2-Chloro-3-methylbenzonitrile)

• Product Name: 2-Chloro-3-methylbenzonitrile
• CAS No: 15013-71-5
• MF: C₈H₆ClN
• MW: 151.592940807343
• MDL: MFCD09025676
• CID: 87466
• PubChem ID: 14529890
• Update Time: 2024-11-01

2-Chloro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methylbenzonitrile
• 2-Chloro-3-methyl-benzonitrile
• Benzonitrile, 2-chloro-3-methyl-
• -CHLORO-3-METHYLBENZONITRILE
• 2-Cyano-6-methylchlorobenzene
• SCHEMBL1344112
• DTXSID00561303
• 15013-71-5
• AKOS006290806
• FS-2404
• W-205702
• FT-0651194
• CS-0205189
• A3301
• AM84104
• MFCD09025676
• CL8159
• RBHUDDGPJRWBTF-UHFFFAOYSA-N
• DB-010986

• MDL： MFCD09025676
• Inchi： 1S/C8H6ClN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
• InChI Key： RBHUDDGPJRWBTF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1C

Computed Properties

• Exact Mass: 151.01900
• Monoisotopic Mass: 151.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 261.101 °C at 760 mmHg
• Flash Point: 112.974 °C
• Refractive Index: 1.553
• PSA: 23.79000
• LogP: 2.52008

2-Chloro-3-methylbenzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides